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Compound of Interest

Compound Name: Aneratrigine hydrochloride

Cat. No.: B15588376 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for all personnel handling Aneratrigine hydrochloride. Strict adherence to these procedures

is mandatory to ensure a safe laboratory environment and minimize exposure risk.

Aneratrigine hydrochloride is a novel research compound with limited toxicological data;

therefore, it must be handled with the utmost caution as a potentially hazardous substance.

Operational Plan: From Receipt to Disposal
This step-by-step guidance ensures a consistent and safe approach to managing Aneratrigine
hydrochloride throughout its lifecycle in the laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leaks. If

compromised, do not open the package and follow the emergency spill procedures outlined

below.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile

gloves (double-gloving recommended), and safety glasses with side shields, when handling

the incoming package.

Storage: Store Aneratrigine hydrochloride in a cool, dry, and well-ventilated area, away

from incompatible materials.[1] The container should be tightly sealed and clearly labeled.[1]

Refer to the supplier's documentation for specific storage temperature requirements.
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Handling and Use
Controlled Access: Conduct all handling of Aneratrigine hydrochloride in a designated

area with restricted access, such as a chemical fume hood or a Class II Biosafety Cabinet, to

minimize inhalation exposure.[2]

Engineering Controls: Ensure adequate ventilation to control airborne dust or aerosols.[1]

PPE:

Hand Protection: Wear two pairs of chemotherapy-grade nitrile gloves that comply with EN

374 standards.[1] Inspect gloves for any tears or punctures before use and change them

frequently.

Eye Protection: Use tightly fitting safety goggles or a face shield.[1]

Respiratory Protection: If there is a risk of aerosolization or if working outside of a

ventilated enclosure, a NIOSH-approved respirator is required.[3]

Body Protection: A disposable gown or a lab coat made of a low-permeability fabric is

mandatory.

Decontamination and Cleaning
Work Surfaces: Decontaminate all work surfaces after handling the compound. Use a

deactivating agent, followed by a cleaning agent (germicidal detergent), and then rinse with

water.[4][5][6]

Equipment: All reusable equipment must be thoroughly decontaminated.[4] This involves a

three-step process of deactivation, decontamination, and cleaning.[4][5][6]

PPE Disposal: Dispose of all used PPE as hazardous waste in designated, clearly labeled

containers.[7]

Quantitative Data Summary
As Aneratrigine hydrochloride is a research compound, comprehensive toxicological data is

not yet available. The following table summarizes the known physical and chemical properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15588376?utm_src=pdf-body
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-150/0150-011206-1ReferenceToTheFRNotice.pdf
https://www.targetmol.com/attachment/sds/123792264022458614/T79835
https://www.targetmol.com/attachment/sds/123792264022458614/T79835
https://www.targetmol.com/attachment/sds/123792264022458614/T79835
https://www.osha.gov/hazardous-drugs/controlling-occex
https://prevaildisinfectants.ca/wp-content/uploads/2023/01/Hazardous-Drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/TIP_No_55-085-1017_HazardousDrugsSurfaceDeactivationDecontaminationandCleaningSOPGuide.pdf
https://assets.ctfassets.net/y7shn3z27tn6/67cvIm29lshMjBKESVchCg/78ceac8c1d27ef02ed4fe0ee1ea050ca/chc-us-hazardous-drug-protocolsusp-800_NI-64210-1.pdf
https://prevaildisinfectants.ca/wp-content/uploads/2023/01/Hazardous-Drugs.pdf
https://prevaildisinfectants.ca/wp-content/uploads/2023/01/Hazardous-Drugs.pdf
https://ph.health.mil/PHC%20Resource%20Library/TIP_No_55-085-1017_HazardousDrugsSurfaceDeactivationDecontaminationandCleaningSOPGuide.pdf
https://assets.ctfassets.net/y7shn3z27tn6/67cvIm29lshMjBKESVchCg/78ceac8c1d27ef02ed4fe0ee1ea050ca/chc-us-hazardous-drug-protocolsusp-800_NI-64210-1.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15588376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and highlights the absence of quantitative safety data.

Parameter Value Reference

Chemical Name Aneratrigine hydrochloride [1]

CAS Number 2097163-75-0 [1]

Molecular Formula C19H20ClF2N5O2S2 · HCl

Molecular Weight 524.43 g/mol [1]

Physical State Solid [8]

Appearance White to off-white solid [8]

Solubility Soluble in DMSO [8]

LD50 (Oral) Data not available [1]

LD50 (Dermal) Data not available [1]

LC50 (Inhalation) Data not available [1]

Occupational Exposure Limit

(OEL)
Not established [1]

Experimental Protocols
Due to the absence of specific toxicological studies, experimental protocols for determining

LD50 or OELs are not applicable. In the absence of this data, the principle of "as low as

reasonably achievable" (ALARA) for exposure must be strictly followed.

Disposal Plan
The disposal of Aneratrigine hydrochloride and all associated waste must comply with

federal, state, and local regulations for hazardous waste.[3]

Waste Segregation
Solid Waste: All solid waste, including contaminated PPE (gloves, gowns), absorbent pads,

and empty containers, must be placed in a designated, leak-proof, and clearly labeled
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hazardous waste container.

Liquid Waste: Unused solutions of Aneratrigine hydrochloride should be collected in a

dedicated, sealed, and labeled hazardous waste container. Do not dispose of down the

drain.[9]

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a puncture-

resistant sharps container designated for hazardous chemical waste.

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the

chemical name "Aneratrigine hydrochloride," and the associated hazards (e.g.,

"Potentially Toxic").

Storage of Waste: Store hazardous waste containers in a designated, secure area away

from general laboratory traffic.

Collection: Arrange for the collection of hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10]

Visual Workflow Guides
The following diagrams illustrate key procedural workflows for handling Aneratrigine
hydrochloride safely.
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Figure 1. Step-by-step workflow for the safe handling of Aneratrigine hydrochloride.
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Figure 2. Emergency response workflow for an Aneratrigine hydrochloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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